2-chloro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzene-1-sulfonamide

• IUPAC Name: 2-chloro-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C18H19ClN2O3S/c19-16-5-1-2-6-17(16)25(23,24)20-15-9-7-14(8-10-15)13-18(22)21-11-3-4-12-21/h1-2,5-10,20H,3-4,11-13H2
• InChI Key: LGFBELMGOXDFSW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CC2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3Cl
• Molecular Formula: C18H19ClN2O3S
• Molecular Weight: 378.9 g/mol

Description

The compound “2-chloro-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzene-1-sulfonamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of various diseases.

Molecular Structure Analysis

The pyrrolidine ring in the molecule contributes to its stereochemistry due to the stereogenicity of carbons. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Scientific Research Applications

Antibacterial Agents

The pyrrolidine ring has been explored for its antibacterial activity. Researchers have synthesized derivatives of this scaffold and evaluated their efficacy against various bacterial strains. .

Sigma-1 Receptor Modulators

The compound’s structure includes a pyrrolidine ring, which plays a crucial role in modulating the sigma-1 receptor. The sigma-1 receptor is involved in regulating calcium ion influx and other brain cell functions. .

Anti-Tubercular Agents

Pyrrolidine-containing compounds have also been investigated as potential anti-tubercular agents. Notably, piperazine-based derivatives , including those with pyrrolidine moieties, exhibited promising activity against Mycobacterium tuberculosis (MTB). .

Antidepressant Molecules

While not directly related to the pyrrolidine ring, it’s worth mentioning that the synthesis of antidepressant molecules involves diverse heterocyclic scaffolds. .

Imidazole Derivatives

Although not identical to pyrrolidine, imidazole shares some similarities. It is a five-membered heterocyclic ring with two nitrogen atoms. .

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be identified. It is known that the compound contains a pyrrolidine ring, which is a common feature in many biologically active compounds . The pyrrolidine ring is often used by medicinal chemists to obtain compounds for the treatment of various human diseases .

Mode of Action

The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization . This could potentially lead to a variety of interactions with its targets, resulting in different biological effects.

Biochemical Pathways

Compounds with a pyrrolidine ring have been found to inhibit a wide range of enzymes and have antioxidative and antibacterial properties . Therefore, it is possible that this compound may affect similar pathways.

Pharmacokinetics

It is known that the physicochemical properties of a drug, as well as other factors such as human behavior (eg, food and drug intake) and genetics, can affect its ADME properties .

Result of Action

Given the known properties of compounds with a pyrrolidine ring, it is possible that this compound may have a variety of biological effects, including antioxidative and antibacterial effects .